Cas no 1171891-30-7 (3-Hydroxy-n-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide)

• Product Name: 3-Hydroxy-n-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide
• CAS No: 1171891-30-7
• MF: C₁₄H₂₁BN₂O₄
• MW: 292.138543844223
• MDL: MFCD13190766
• CID: 2196326
• PubChem ID: 57416429
• Update Time: 2025-06-15

3-Hydroxy-n-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-n-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide
• 3-hydroxy-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]propanamide
• 1171891-30-7
• 3-hydroxy-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridyl]propanamide
• SCHEMBL4162970
• 5-(3-HYDROXYPROPANAMIDO)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• DTXSID80726099
• 3-hydroxy-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propanamide

• MDL： MFCD13190766
• Inchi： 1S/C14H21BN2O4/c1-13(2)14(3,4)21-15(20-13)10-7-11(9-16-8-10)17-12(19)5-6-18/h7-9,18H,5-6H2,1-4H3,(H,17,19)
• InChI Key： ZAVUROLZVODJCS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)NC(CCO)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1594373Da
• Monoisotopic Mass: 292.1594373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų

Additional information on 3-Hydroxy-n-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide

Research Brief on 3-Hydroxy-N-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide (CAS: 1171891-30-7)

In recent years, the compound 3-Hydroxy-N-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide (CAS: 1171891-30-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting proteases and other enzymes involved in disease pathways. Its unique structure, featuring a boronate ester moiety and a pyridine ring, makes it a versatile building block for drug discovery and development.

Recent studies have focused on the application of this compound in the development of novel inhibitors for diseases such as cancer, inflammatory disorders, and infectious diseases. The boronic acid group is known for its ability to form reversible covalent bonds with serine proteases, making it a valuable pharmacophore in the design of enzyme inhibitors. Researchers have leveraged this property to create potent and selective inhibitors for targets like the proteasome and thrombin.

One of the most promising applications of 3-Hydroxy-N-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of proteasome inhibitors, which are used to treat multiple myeloma and other hematological malignancies. The study highlighted the compound's ability to enhance the bioavailability and metabolic stability of the final drug candidates, leading to improved therapeutic outcomes.

In addition to its role in drug development, this compound has also been explored in diagnostic applications. Its boronate ester functionality allows it to interact with diols and other biomolecules, making it a potential candidate for the development of biosensors and imaging agents. A recent preprint on bioRxiv described its use in a fluorescence-based assay for detecting reactive oxygen species (ROS) in cellular models, showcasing its versatility beyond therapeutic applications.

Despite its promising potential, challenges remain in the large-scale synthesis and optimization of 3-Hydroxy-N-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide. Researchers are actively working on improving its synthetic routes to increase yield and purity, as well as exploring its pharmacokinetic and toxicological profiles to ensure its suitability for clinical use. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into viable therapeutic and diagnostic tools.

In conclusion, 3-Hydroxy-N-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]propionamide (CAS: 1171891-30-7) represents a valuable scaffold in chemical biology and medicinal chemistry. Its unique properties and diverse applications make it a compound of significant interest for future research and development. Continued exploration of its potential is likely to yield innovative solutions for unmet medical needs.